Cas no 1002337-06-5 (28-O-(beta-D-glucopyranosyl)-3-O-[beta-D-glucopyranosyl-(1->4)-beta-D-xylopyranosyl]-2-oxophytolaccagenic acid)

• Product name: 28-O-(beta-D-glucopyranosyl)-3-O-[beta-D-glucopyranosyl-(1->4)-beta-D-xylopyranosyl]-2-oxophytolaccagenic acid
• CAS No: 1002337-06-5
• MF: C₄₈H₇₄O₂₁
• MW: 987.089
• CID: 2010977

28-O-(beta-D-glucopyranosyl)-3-O-[beta-D-glucopyranosyl-(1->4)-beta-D-xylopyranosyl]-2-oxophytolaccagenic acid Chemical and Physical Properties

Names and Identifiers

• 28-O-(beta-D-glucopyranosyl)-3-O-[beta-D-glucopyranosyl-(1->4)-beta-D-xylopyranosyl]-2-oxophytolaccagenic acid
• phytolaccasaponin N-4

• Inchi： InChI=1S/C48H74O21/c1-43(41(61)63-6)11-13-48(42(62)69-40-36(60)33(57)30(54)25(18-50)66-40)14-12-46(4)21(22(48)15-43)7-8-28-44(2)16-23(52)37(45(3,20-51)27(44)9-10-47(28,46)5)68-38-34(58)31(55)26(19-64-38)67-39-35(59)32(56)29(53)24(17-49)65-39/h7,22,24-40,49-51,53-60H,8-20H2,1-6H3
• InChI Key： ODARBAYTGJLCBX-UHFFFAOYSA-N
• SMILES： COC(=O)C1(C)CCC2(CCC3(C)C(=CCC4C5(C)CC(=O)C(OC6OCC(OC7OC(CO)C(O)C(O)C7O)C(O)C6O)C(C)(CO)C5CCC34C)C2C1)C(=O)OC1OC(CO)C(O)C(O)C1O |c:13|